Cas no 1218790-32-9 (2-Cbz-Aminopyridine-5-boronic acid, pinacol ester)

2-Cbz-Aminopyridine-5-boronic acid pinacol ester is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. The Cbz (carbobenzyloxy) protecting group enhances stability while allowing selective deprotection for further functionalization. The pinacol ester moiety improves handling and shelf life by mitigating the reactivity of the boronic acid. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where its pyridine core facilitates the construction of nitrogen-containing heterocycles. Its compatibility with a wide range of reaction conditions and functional groups makes it a valuable intermediate for constructing complex molecular architectures. The product is typically supplied as a crystalline solid with high purity, ensuring reliable performance in synthetic applications.
2-Cbz-Aminopyridine-5-boronic acid, pinacol ester structure
1218790-32-9 structure
Product Name:2-Cbz-Aminopyridine-5-boronic acid, pinacol ester
CAS No:1218790-32-9
MF:C19H23BN2O4
MW:354.207925081253
MDL:MFCD15143614
CID:856803
PubChem ID:53217213
Update Time:2025-05-25

2-Cbz-Aminopyridine-5-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-CBZ-AMINOPYRIDINE-5-BORONIC ACID, PINACOL ESTER
    • Benzyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
    • SB83733
    • 1218790-32-9
    • MFCD15143614
    • 2-(Cbz-amino)pyridine-5-boronic Acid Pinacol Ester
    • 6-(Cbz-amino)pyridine-3-boronic Acid Pinacol Ester
    • Benzyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
    • benzyl N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate
    • CS-0174042
    • BS-21165
    • Carbamic acid, N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-, phenylmethyl ester
    • DTXSID90682314
    • SY349469
    • Benzyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate
    • Benzyl [5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate
    • AT14459
    • AKOS015999274
    • 2-Cbz-Aminopyridine-5-boronic acid, pinacol ester
    • MDL: MFCD15143614
    • Inchi: 1S/C19H23BN2O4/c1-18(2)19(3,4)26-20(25-18)15-10-11-16(21-12-15)22-17(23)24-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3,(H,21,22,23)
    • InChI Key: ZNTOHEZTSVNZCA-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC(=CC=2)NC(=O)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 354.17500
  • Monoisotopic Mass: 354.1750874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.68000
  • LogP: 3.20250

2-Cbz-Aminopyridine-5-boronic acid, pinacol ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2-Cbz-Aminopyridine-5-boronic acid, pinacol ester

2-Cbz-Aminopyridine-5-Boronic Acid, Pinacol Ester

2-Cbz-Aminopyridine-5-Boronic Acid, Pinacol Ester is a highly specialized organic compound with the CAS number 1218790-32-9. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and is widely used in various chemical and pharmaceutical applications. The structure of this compound includes a boronic acid group attached to the 5-position of the pyridine ring, along with a carbobenzyloxy (Cbz) protecting group on the amino functionality at the 2-position. The pinacol ester moiety further enhances its reactivity and stability, making it an ideal candidate for cross-coupling reactions.

The synthesis of 2-Cbz-Aminopyridine-5-Boronic Acid, Pinacol Ester typically involves multi-step processes, including nucleophilic aromatic substitution and subsequent functionalization to introduce the boronic acid and protecting groups. The compound's unique structure allows for precise control over its reactivity in various chemical transformations. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, where it serves as a valuable boron reagent for constructing biaryl and heteroaryl compounds with high efficiency.

In the field of drug discovery, 2-Cbz-Aminopyridine-5-Boronic Acid, Pinacol Ester has gained significant attention due to its role in synthesizing bioactive molecules with complex architectures. Its ability to participate in diverse coupling reactions enables the creation of novel scaffolds that exhibit potent biological activities. For instance, researchers have utilized this compound to develop inhibitors targeting key enzymes involved in cancer progression and neurodegenerative diseases.

The pinacol ester group in this compound plays a crucial role in stabilizing the boronic acid moiety during storage and reaction conditions. This stabilization ensures that the compound retains its reactivity even under challenging synthetic conditions. Furthermore, the presence of the Cbz group provides an additional layer of functionality by allowing for controlled deprotection during subsequent steps of organic synthesis.

Recent advancements in organometallic chemistry have further expanded the applications of 2-Cbz-Aminopyridine-5-Boronic Acid, Pinacol Ester. For example, its use in palladium-catalyzed coupling reactions has been optimized to achieve higher yields and selectivities. These improvements have made it a preferred choice for constructing libraries of compounds for high-throughput screening in pharmaceutical research.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to form stable covalent bonds with other aromatic systems makes it valuable in the synthesis of advanced materials such as organic semiconductors and functional polymers. Researchers are actively exploring its potential in developing next-generation electronic devices with enhanced performance characteristics.

The structural versatility of 2-Cbz-Aminopyridine-5-Boronic Acid, Pinacol Ester also lends itself well to click chemistry approaches. By incorporating this compound into modular synthesis strategies, chemists can rapidly assemble complex molecules with unprecedented efficiency. This capability is particularly advantageous in academic research settings where time and resource optimization are critical.

In terms of safety and handling, 2-Cbz-Aminopyridine-5-Boronic Acid, Pinacol Ester is generally considered stable under normal storage conditions when protected from moisture and light. However, precautions should be taken during synthesis and handling to ensure optimal reactivity and prevent unwanted side reactions.

The continued exploration of this compound's properties and applications underscores its importance as a key building block in modern organic synthesis. As research progresses, new insights into its reactivity and utility are expected to emerge, further solidifying its role as an essential tool for chemists across various disciplines.

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